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Compound of Interest

Compound Name: Magnesium fluoride, powder

Cat. No.: B1210625 Get Quote

For researchers, scientists, and drug development professionals navigating the complexities of

excimer laser systems, the selection of optical materials is a critical determinant of performance

and longevity. This guide provides a comprehensive comparison of Magnesium Fluoride

(MgF2) with other common excimer laser optical materials, supported by experimental data and

detailed methodologies.

Magnesium Fluoride (MgF2) stands out as a robust and reliable material for optical

components in excimer laser applications, particularly in the deep-UV and vacuum-UV (VUV)

regions.[1][2] Its excellent transmission, high laser damage threshold, and durability make it a

frequent choice for lenses, windows, and prisms in systems utilizing lasers such as ArF

(193nm) and KrF (248nm).[3][4] This guide will delve into the quantitative performance of MgF2

and compare it against key alternatives like Calcium Fluoride (CaF2) and UV-grade Fused

Silica (SiO2).

Performance Comparison of Excimer Laser Optical
Materials
The efficacy of an optical material in an excimer laser system is primarily dictated by its optical,

mechanical, and chemical properties at the operational wavelength. The following table

summarizes the key performance indicators for MgF2, CaF2, and Fused Silica.
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Property
Magnesium
Fluoride (MgF2)

Calcium Fluoride
(CaF2)

Fused Silica (SiO2)

Transmission Range 0.11 µm - 7.5 µm[2][5] 0.13 µm - 10 µm[6][7]
0.185 µm - 2.1 µm[1]

[8]

Transmittance @ 193

nm

>90% (for 6mm

thickness)[9]
>94%[6]

High, but susceptible

to degradation[10]

Transmittance @ 248

nm
~94%[1]

>99.8% (for 10mm

thickness)[7]
High[11]

Refractive Index (n) @

193 nm
~1.44[9] ~1.50[12] ~1.56[13]

Laser-Induced

Damage Threshold

(LIDT) @ 193 nm

High, incident surface:

9.74 J/cm², rear

surface: 2.523

J/cm²[14]

Very high, industry

standard for excimer

lasers[7][15]

High, but can be

prone to

compaction[8][10]

LIDT @ 248 nm

Up to 9 J/cm² for thin

films on CaF2

substrates[16][17][18]

High[15] High[19]

Hardness (Knoop) 415[3] 158.3[7] ~500-650 (Mohs)

Chemical Resistance

Resistant to chemical

corrosion and water[3]

[20]

Less resistant to water

than MgF2[12]

Excellent chemical

stability[8]

Birefringence

Slightly birefringent,

requires specific

crystal orientation[2]

[5]

Isotropic (not

birefringent)[4]
Not birefringent[8]

Key Material Properties and Selection Logic
The selection of an appropriate optical material for excimer laser applications involves a trade-

off between several key properties. The following diagram illustrates the logical relationships in

this decision-making process.
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Caption: Logical flow for selecting excimer laser optical materials.

Experimental Protocols
The quantitative data presented in this guide is derived from standardized experimental

procedures. Below are detailed methodologies for two key performance metrics.

Vacuum Ultraviolet (VUV) Transmittance Measurement
This protocol outlines the steps to measure the transmittance of optical materials in the VUV

spectrum, crucial for applications using ArF (193 nm) and F2 (157 nm) excimer lasers.
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Experimental Setup Measurement Procedure

VUV Light Source
(e.g., Deuterium Lamp)

Monochromator

Sample Chamber
(Nitrogen Purged or Vacuum)

VUV-sensitive Detector
(e.g., Photomultiplier Tube)

1. System Purge:
Purge the entire optical path with dry nitrogen or evacuate to remove absorbing oxygen and water vapor.

2. Reference Measurement (I₀):
Measure the incident light intensity without the sample.

3. Sample Measurement (I):
Place the optical material in the sample holder and measure the transmitted intensity.

4. Calculate Transmittance:
Transmittance (T) = I / I₀

Click to download full resolution via product page

Caption: Workflow for VUV transmittance measurement.

Methodology:

System Preparation: The experimental setup, consisting of a VUV light source, a

monochromator, a sample chamber, and a detector, is assembled. The entire optical path is

then purged with high-purity nitrogen or evacuated to a high vacuum to eliminate

atmospheric absorption, particularly from oxygen and water vapor, which is significant at

VUV wavelengths.[21][22]

Reference Measurement: A reference spectrum (I₀) is recorded without the sample in the

light path. This provides the baseline intensity of the light source at each wavelength.

Sample Measurement: The optical material under test is mounted in the sample holder within

the purged or evacuated chamber. The intensity of the light transmitted through the sample

(I) is then measured across the desired wavelength range.[23]
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Data Analysis: The transmittance (T) is calculated as the ratio of the transmitted intensity to

the reference intensity (T = I / I₀) for each wavelength.[24] Corrections for surface reflections

may be applied if only internal transmittance is of interest.

Laser-Induced Damage Threshold (LIDT) Testing
This protocol describes the procedure for determining the LIDT of an optical material, a critical

parameter for ensuring the longevity of optical components in high-power laser systems.

Experimental Setup Testing Procedure

Pulsed Excimer Laser

Variable Attenuator

Focusing Optics

Sample on Motorized Stage

Damage Detection System
(e.g., Microscope, Scatterometer)

1. Sample Preparation & Mounting:
Clean and mount the sample on a precision motorized stage.

2. Laser Beam Characterization:
Characterize the laser beam profile and energy at the sample plane.

3. Irradiation:
Irradiate a series of sites on the sample with a single pulse or a defined number of pulses at varying fluences.

4. Damage Assessment:
Inspect each site for any permanent change in the material using a high-resolution microscope or a light scattering technique.

5. Threshold Determination:
Determine the damage threshold as the highest fluence at which no damage is observed.

Click to download full resolution via product page

Caption: Workflow for Laser-Induced Damage Threshold (LIDT) testing.

Methodology:
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Sample Preparation: The surface of the optical material is meticulously cleaned to remove

any contaminants that could absorb laser energy and lower the damage threshold. The

sample is then mounted on a computer-controlled, multi-axis translation stage.[25][26]

Laser Irradiation: A pulsed excimer laser beam is focused onto the sample surface.[16] The

laser fluence (energy per unit area) is controlled using a variable attenuator. A "1-on-1" or "S-

on-1" test procedure is typically followed, where each test site is irradiated with a single

pulse or a specified number of pulses.[27]

Damage Detection: After irradiation, each site is inspected for any laser-induced change.

This can be done in-situ or ex-situ using methods such as optical microscopy (to observe

morphological changes), scatterometry (to detect an increase in scattered light), or

photoacoustic techniques.[16][17][28]

Threshold Calculation: The LIDT is defined as the highest fluence at which the probability of

damage is zero, or alternatively, the fluence at which the probability of damage is 50%.[14]

[29] This is determined by analyzing the damage probability as a function of laser fluence.

Conclusion
Magnesium Fluoride is a high-performance optical material for excimer laser applications,

offering a compelling balance of deep-UV transparency, high laser damage threshold, and

environmental stability.[2][3][20] While Calcium Fluoride may offer slightly higher transmittance

at certain excimer wavelengths and lacks birefringence, MgF2's superior hardness and

resistance to chemical attack make it a more durable option in many contexts.[3][4][7] Fused

Silica, though widely used, can be susceptible to laser-induced degradation and has a more

limited transmission range in the VUV.[10][12] The choice between these materials will

ultimately depend on the specific requirements of the application, including the operating

wavelength, laser fluence, and environmental conditions. This guide provides the foundational

data and methodologies to support an informed decision-making process for researchers and

professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19843363/
https://pubmed.ncbi.nlm.nih.gov/19843363/
https://bdt.semi.ac.cn/library/upload/files/2022/4/25135444168.pdf
https://multisearch.mq.edu.au/discovery/fulldisplay/alma99245118593302171/61MACQUARIE_INST:MQ
https://www.spiedigitallibrary.org/journals/optical-engineering/volume-60/issue-3/031005/Round-robin-measurements-of-the-laser-induced-damage-threshold-with/10.1117/1.OE.60.3.031005.full
https://bio-protocol.org/exchange/minidetail?id=6740124&type=30
https://www.researchgate.net/figure/Laboratory-test-setup-for-measuring-the-laser-induced-damage-thresholds-on-cameras_fig2_358600790
https://www.benchchem.com/product/b1210625#performance-of-mgf2-as-an-excimer-laser-optical-material
https://www.benchchem.com/product/b1210625#performance-of-mgf2-as-an-excimer-laser-optical-material
https://www.benchchem.com/product/b1210625#performance-of-mgf2-as-an-excimer-laser-optical-material
https://www.benchchem.com/product/b1210625#performance-of-mgf2-as-an-excimer-laser-optical-material
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

